Cas no 1246650-79-2 (6-bromo-3,4-dihydro-1-(phenylmethyl)-2(1H)-Naphthalenone)

• Product Name: 6-bromo-3,4-dihydro-1-(phenylmethyl)-2(1H)-Naphthalenone
• CAS No: 1246650-79-2
• MF: C₁₇H₁₅BrO
• MW: 315.204404115677
• CID: 2132681
• PubChem ID: 46856421
• Update Time: 2025-04-21

6-bromo-3,4-dihydro-1-(phenylmethyl)-2(1H)-Naphthalenone Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3,4-dihydro-1-(phenylmethyl)-2(1H)-Naphthalenone
• 1-benzyl-6-bromo-3,4-dihydronaphthalen-2(1H)-one
• SCHEMBL1708540
• DB-369100
• 1246650-79-2
• 1-benzyl-6-bromo-1,2,3,4-tetrahydronaphthalen-2-one

• Inchi： 1S/C17H15BrO/c18-14-7-8-15-13(11-14)6-9-17(19)16(15)10-12-4-2-1-3-5-12/h1-5,7-8,11,16H,6,9-10H2
• InChI Key： JZRFSUZHAZPMSQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC(C2CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 314.03063Da
• Monoisotopic Mass: 314.03063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.387
• Boiling Point: 432 ºC
• Flash Point: 69 ºC